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Abstract
This document provides a comprehensive guide to the quantification of 14,15-

dihydroxyeicosatrienoic acid (14,15-DHET) in various biological matrices using a competitive

Enzyme-Linked Immunosorbent Assay (ELISA). As the stable metabolite of the bioactive lipid

mediator 14,15-epoxyeicosatrienoic acid (14,15-EET), 14,15-DHET serves as a crucial

biomarker for studying the cytochrome P450 epoxygenase pathway and its role in

cardiovascular and inflammatory diseases.[1][2][3] This guide delves into the underlying

principles of competitive ELISA, offers detailed, field-proven protocols for sample preparation

and the assay procedure, and provides a framework for essential assay validation.
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Arachidonic acid is metabolized via three primary enzymatic pathways: cyclooxygenase (COX),

lipoxygenase (LOX), and cytochrome P450 (CYP450). The CYP450 epoxygenase pathway

produces epoxyeicosatrienoic acids (EETs), which are potent signaling lipids involved in

regulating vascular tone, inflammation, and cellular proliferation. The four regioisomers of EETs

(5,6-, 8,9-, 11,12-, and 14,15-EET) are rapidly hydrolyzed by soluble epoxide hydrolase (sEH)

into their corresponding, more stable dihydroxyeicosatrienoic acids (DHETs).[2][4][5]

While once considered inactive degradation products, DHETs, particularly 14,15-DHET, have

demonstrated biological activities, including the activation of peroxisome proliferator-activated

receptor-α (PPARα).[4][6] Due to the rapid in-vivo conversion of EETs to DHETs, the

measurement of 14,15-DHET often provides a more stable and reliable indicator of the activity

of the CYP2J2 enzyme and the overall flux through this pathway.[1][2] Therefore, the accurate

quantification of 14,15-DHET in biological samples such as plasma, serum, urine, and tissue

homogenates is essential for advancing our understanding of its physiological and pathological

roles.[2]

This guide focuses on the use of a competitive ELISA, a highly sensitive and specific

immunoassay format ideal for the quantification of small molecules like 14,15-DHET in complex

biological fluids.[7][8]

The Principle of 14,15-DHET Competitive ELISA
The 14,15-DHET ELISA is a competitive immunoassay.[9] The core principle revolves around

the competition between the 14,15-DHET present in the sample (or standard) and a fixed

amount of enzyme-labeled 14,15-DHET (14,15-DHET-HRP conjugate) for a limited number of

binding sites on a specific anti-14,15-DHET antibody coated onto the wells of a 96-well plate.[9]

[10]

The assay proceeds as follows:

Samples and standards containing unknown amounts of 14,15-DHET are added to the

antibody-coated wells.

A constant amount of 14,15-DHET conjugated to horseradish peroxidase (HRP) is then

added.
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During incubation, the "free" 14,15-DHET from the sample and the 14,15-DHET-HRP

conjugate compete for binding to the immobilized antibody.

After an incubation period, the unbound reagents are washed away.

A chromogenic substrate (TMB) is added. The HRP enzyme bound to the plate catalyzes the

conversion of the substrate, resulting in a color change.

Crucially, the intensity of the color developed is inversely proportional to the concentration of

14,15-DHET in the sample.[11] High concentrations of 14,15-DHET in the sample will

outcompete the 14,15-DHET-HRP, leading to less bound enzyme and a weaker signal.

Conversely, low sample concentrations of 14,15-DHET will result in more 14,15-DHET-HRP

binding and a stronger signal.
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Caption: Workflow of the 14,15-DHET Competitive ELISA.

Sample Handling and Preparation
The quality of data obtained from the ELISA is critically dependent on proper sample collection,

storage, and preparation. Eicosanoids are susceptible to oxidation, so prompt handling is

essential.

General Recommendations:
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Collection: Immediately after collection, add an antioxidant or cyclooxygenase inhibitor, such

as indomethacin (10-15 µM), to biological samples to prevent ex vivo eicosanoid generation.

[12][13]

Storage: Aliquot samples to avoid repeated freeze-thaw cycles and store them at -80°C until

analysis.

Sample Preparation Protocols:

For many biological matrices, direct measurement is not feasible due to interfering substances.

Extraction and purification are often required.

Protocol 3.1: Solid-Phase Extraction (SPE) for Plasma/Serum

SPE is a popular and effective method for purifying eicosanoids.[13] This protocol is a general

guideline; optimization may be required.

Acidification: Acidify plasma or serum samples to a pH of ~3.5 with 2M hydrochloric acid.[12]

This protonates the carboxylic acid group of 14,15-DHET, making it less polar for binding to

the C18 column.

Column Conditioning: Prepare a C18 SPE cartridge by washing with 20 mL of ethanol,

followed by 20 mL of deionized water.[12]

Sample Loading: Apply the acidified sample to the conditioned cartridge at a slow flow rate

(~0.5 mL/min).[12]

Washing: Wash the cartridge sequentially with 10 mL of water, 10 mL of 15% ethanol in

water, and finally 10 mL of hexane to remove polar impurities and neutral lipids.[12]

Elution: Elute the 14,15-DHET from the cartridge with 10 mL of ethyl acetate.[12]

Drying and Reconstitution: Evaporate the ethyl acetate eluate to dryness under a stream of

nitrogen or using a centrifugal vacuum evaporator. Reconstitute the dried extract in a known

volume of the ELISA kit's Sample Dilution Buffer, ensuring the final pH is ~7.4.[14]

Protocol 3.2: Measurement of 14,15-DHET in Urine
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Human urine contains both free and glucuronidated forms of 14,15-DHET.[15]

For Free 14,15-DHET: Urine can often be diluted directly in the Sample Dilution Buffer (e.g.,

a 1:4 dilution) and measured without prior extraction.[15] However, validation is necessary to

confirm the absence of matrix effects.

For Total (Free + Glucuronidated) 14,15-DHET: An enzymatic hydrolysis step using β-

glucuronidase is required prior to SPE. This is followed by extraction as described in Protocol

3.1.

Detailed Assay Protocol
This protocol is a synthesis of common procedures found in commercially available 14,15-

DHET ELISA kits.[9][10][14] Always refer to the specific manufacturer's instructions provided

with your kit.

4.1. Reagent Preparation

Allow all reagents to reach room temperature before use.

Wash Buffer (1X): Dilute the concentrated Wash Buffer (typically 10X or 20X) with deionized

water to the final volume specified in the kit manual.[9][14]

Sample Dilution Buffer (1X): If provided as a concentrate, dilute with deionized water as

instructed.[9][14]

14,15-DHET Standard Curve: Prepare a serial dilution of the 14,15-DHET standard. A

common method is a 1:10 serial dilution.[9]

Label tubes for each standard concentration.

Add Sample Dilution Buffer to each tube.

Prepare the highest standard concentration as directed by the kit.

Perform a serial dilution by transferring a defined volume from the higher concentration

standard to the next, mixing thoroughly at each step.
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14,15-DHET-HRP Conjugate (1X): Dilute the concentrated HRP conjugate with the provided

HRP Buffer. This solution is often light-sensitive and should be prepared fresh and not stored

for later use.[9][14]

Table 1: Example Standard Curve Preparation

Standard
Concentration
(ng/mL)

Volume of Diluent
Volume and Source
of 14,15-DHET

S6 (Stock) 1000 As per kit Provided Stock

S5 100 900 µL 100 µL of S6

S4 10 900 µL 100 µL of S5

S3 1 900 µL 100 µL of S4

S2 0.1 900 µL 100 µL of S3

S1 0.01 900 µL 100 µL of S2

4.2. Assay Procedure

Blank & Maximum Binding Wells:

Add 200 µL of Sample Dilution Buffer to the "Blank" (BL) wells.[14]

Add 100 µL of Sample Dilution Buffer to the "Maximum Binding" (B0) wells.[14]

Standards: Add 100 µL of each prepared standard (S1-S6) to the appropriate wells in

duplicate or triplicate.

Samples: Add 100 µL of your prepared samples (diluted or extracted) to the appropriate

wells. It is recommended to run samples in at least two different dilutions to ensure one falls

within the linear range of the standard curve.[14]

Add HRP Conjugate: Add 100 µL of the diluted 14,15-DHET-HRP conjugate to all wells

EXCEPT the Blank wells.[9][14]
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Incubation: Incubate the plate at room temperature for 2 hours.[9] This allows for the

competitive binding reaction to reach equilibrium.

Washing: Aspirate the contents of the wells and wash the plate 3-4 times with 300-400 µL of

1X Wash Buffer per well.[9] After the final wash, invert the plate and tap it firmly on absorbent

paper to remove any remaining buffer. This step is critical to reduce background noise.

Substrate Addition: Add 200 µL of TMB Substrate to each well. Incubate at room

temperature, protected from light, for 30 minutes. A blue color will develop.

Stop Reaction: Add 50 µL of Stop Solution (typically a strong acid like sulfuric acid) to each

well. The color will change from blue to yellow.

Read Plate: Immediately read the absorbance of each well at 450 nm using a microplate

reader.

Data Analysis and Interpretation
Calculate Average Absorbance: Average the duplicate or triplicate readings for each

standard, control, and sample.

Subtract Blank: Subtract the average Blank absorbance from all other readings.

Calculate Percent Binding (%B/B0): The B0 wells represent the maximum signal. Calculate

the percentage of signal for all other wells relative to B0.

%B/B0 = (Average Absorbance of Standard or Sample / Average Absorbance of B0) * 100

Plot Standard Curve: Plot the %B/B0 (Y-axis) versus the corresponding concentration of the

14,15-DHET standards (X-axis) on a semi-log scale. The resulting curve should be

sigmoidal.

Determine Sample Concentrations: Interpolate the %B/B0 values of your samples from the

standard curve to determine their 14,15-DHET concentrations.

Apply Dilution Factor: Multiply the interpolated concentration by any dilution factors used

during sample preparation to obtain the final concentration in the original sample.
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Assay Validation: Ensuring Data Integrity
Thorough assay validation is critical to ensure that the generated data is accurate, reliable, and

reproducible.[16][17] Regulatory agencies like the FDA have well-defined parameters for

bioanalytical method validation.[16][17]

Key Validation Parameters:

Specificity & Cross-Reactivity: The antibody's ability to exclusively bind 14,15-DHET. Test for

cross-reactivity by running structurally related molecules (e.g., other DHET regioisomers,

EETs, arachidonic acid) in the assay. The results will determine if other compounds might

interfere and produce false-positive results.[16]

Sensitivity (Limit of Detection, LOD): The lowest concentration of 14,15-DHET that can be

reliably distinguished from the blank. It is often calculated as the concentration

corresponding to the mean signal of the zero standard minus two or three standard

deviations.

Precision (Repeatability & Reproducibility):

Intra-assay precision: The variation observed when running the same sample multiple

times on the same plate.[18]

Inter-assay precision: The variation observed when running the same sample on different

plates on different days.[18] Precision is typically expressed as the percent coefficient of

variation (%CV).

Accuracy: The closeness of the measured value to the true value. This is assessed by

spiking known amounts of 14,15-DHET into a sample matrix and calculating the percent

recovery.[19]

Linearity and Range: The concentration range over which the assay is precise, accurate, and

linear. This defines the working range of the assay for sample quantification.[16]
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Issue Possible Cause(s) Solution(s)

High Background/Low Signal

Insufficient washing; Reagents

not at room temp;

Contaminated reagents.

Increase wash steps; Ensure

all reagents are at RT before

use; Use fresh reagents.

Poor Standard Curve

Improper standard dilution;

Pipetting errors; Plate reader

issue.

Prepare fresh standards

carefully; Check pipette

calibration; Verify plate reader

settings.

High Intra-Assay Variation

(%CV)

Inconsistent pipetting;

Incomplete mixing of reagents;

Bubbles in wells.

Be consistent with pipetting

technique; Mix all reagents

thoroughly; Ensure no bubbles

are present before reading.

Sample Values Outside Range
Sample concentration is too

high or too low.

Re-run the sample at a

different dilution to fall within

the linear range of the assay.

Conclusion
The 14,15-DHET competitive ELISA is a powerful tool for quantifying this important lipid

mediator in biological samples. By understanding the principles of the assay, adhering to

meticulous sample preparation and assay protocols, and performing rigorous validation,

researchers can generate high-quality, reliable data. This will, in turn, facilitate a deeper

understanding of the role of the CYP450 epoxygenase pathway in health and disease,

potentially uncovering new therapeutic targets and diagnostic biomarkers.

References
Creative Diagnostics. (2021, March 1). Competitive ELISA. Retrieved from [Link]

Bio-Rad. Comprehensive Guide to ELISA Assay Validation: Best Practices & Key Insights.

Retrieved from [Link]

Creative Diagnostics. (2021, March 1). Competitive ELISA. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.creative-diagnostics.com/competitive-elisa.htm
https://www.bio-rad-antibodies.com/elisa-assay-validation.html
https://www.cd-genomics.com/creative-diagnostics/Competitive-ELISA.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aryal, S. (2010, May 3). Competitive ELISA Protocol and Animation. Microbe Notes.

Retrieved from [Link]

Sino Biological. Competitive ELISA Principle. Retrieved from [Link]

Schlittenhardt, D., Schupp, M., & Schunck, W. H. (2012). Comparison of sample preparation

methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means

of LC-MS/MS. Journal of Chromatography B, 907, 1-10. Retrieved from [Link]

Detroit R&D, Inc. 14,15-EET/DHET ELISA kit. Retrieved from [Link]

Automata. (2023, July 11). ELISA assay validation: How automation can help. Retrieved

from [Link]

Eagle Biosciences. (2024, April 26). 14,15 DHET ELISA Assay Kit. Retrieved from [Link]

MyAssays. Introduction to Assay Validation (ELISA). Retrieved from [Link]

Cowart, L. A., Wei, S., Hsu, M. H., Johnson, E. F., & Spector, A. A. (2002). 14,15-

Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α.

American Journal of Physiology-Heart and Circulatory Physiology, 282(4), H1257-H1265.

Retrieved from [Link]

Spector, A. A., & Norris, A. W. (2007). Action of epoxyeicosatrienoic acids on cellular

function. American Journal of Physiology-Cell Physiology, 292(3), C996-C1012. Retrieved

from [Link]

Abyntek Biopharma. (2025, June 6). Problems and Solutions in ELISA Assay Validation.

Retrieved from [Link]

Kim, J., Kim, H. S., & Lee, T. (2018). UPLC-MS/MS-Based Profiling of Eicosanoids in

RAW264.7 Cells Treated with Lipopolysaccharide. Metabolites, 8(4), 74. Retrieved from

[Link]

Kortz, L., Dorow, J., & Ceglarek, U. (2014). A simple and robust UPLC-SRM/MS method to

quantify urinary eicosanoids. Journal of lipid research, 55(5), 983–991. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://microbenotes.com/competitive-elisa/
https://www.sinobiological.com/resource/elisa/competitive-elisa-principle
https://pubmed.ncbi.nlm.nih.gov/22981966/
https://www.detroitrandd.com/products/14-15-eet-dhet-elisa-kit
https://automata.tech/blog/elisa-assay-validation-how-automation-can-help/
https://eaglebio.com/product/1415-dhet-elisa-assay-kit-dhe31-k01/
https://www.myassays.com/introduction-to-assay-validation-elisa.html
https://journals.physiology.org/doi/full/10.1152/ajpheart.00849.2001
https://journals.physiology.org/doi/full/10.1152/ajpcell.00519.2006
https://www.abyntek.com/problems-and-solutions-in-elisa-assay-validation/
https://www.mdpi.com/2218-1989/8/4/74
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3995478/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kortz, L., Dorow, J., & Ceglarek, U. (2014). Quantification of eicosanoids and their

metabolites in biological matrices: a review. Bioanalysis, 6(15), 2047–2074. Retrieved from

[Link]

Detroit R&D, Inc. 14,15DHET Human Urine Test Kit. Retrieved from [Link]

Larsen, B. T., Gutterman, D. D., & Falck, J. R. (2006). Epoxyeicosatrienoic and

dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels:

implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart

and Circulatory Physiology, 290(2), H636-H643. Retrieved from [Link]

Xu, D., He, Y., & Li, X. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in

inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151.

Retrieved from [Link]

Xu, D., He, Y., & Li, X. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in

inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151.

Retrieved from [Link]

Campbell, W. B. (2015). Putative receptors and signaling pathways responsible for the

biological actions of epoxyeicosatrienoic acids. Prostaglandins & other lipid mediators,

121(Pt A), 2–11. Retrieved from [Link]

Reactome. 14,15-EET is hydrolysed to 14,15-DHET by EPHX2. Retrieved from [Link]

Xu, D., He, Y., & Li, X. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in

inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12(1), 151.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4418820/
https://www.detroitrandd.com/products/14-15dhet-human-urine-test-kit
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1413948/
https://www.researchgate.net/publication/257989396_The_role_of_1415-dihydroxyeicosatrienoic_acid_levels_in_inflammation_and_its_relationship_to_lipoproteins
https://pubmed.ncbi.nlm.nih.gov/24148690/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4684949/
https://reactome.org/content/detail/R-HSA-2142751
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3874761/
https://www.benchchem.com/product/b15550628?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to
lipoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]

3. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to
lipoproteins - PMC [pmc.ncbi.nlm.nih.gov]

4. journals.physiology.org [journals.physiology.org]

5. Reactome | 14,15-EET is hydrolysed to 14,15-DHET by EPHX2 [reactome.org]

6. journals.physiology.org [journals.physiology.org]

7. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]

8. What is a Competitive ELISA? - Echelon Biosciences [echelon-inc.com]

9. eaglebio.com [eaglebio.com]

10. abcam.cn [abcam.cn]

11. Competitive ELISA [elisa-antibody.com]

12. arborassays.com [arborassays.com]

13. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC
[pmc.ncbi.nlm.nih.gov]

14. secure01.blue.shared-server.net [secure01.blue.shared-server.net]

15. jaica.com [jaica.com]

16. nebiolab.com [nebiolab.com]

17. mybiosource.com [mybiosource.com]

18. abyntek.com [abyntek.com]

19. automata.tech [automata.tech]

To cite this document: BenchChem. [Measuring 14,15-DHET in Biological Samples: An
Application Guide and Detailed Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550628/docs#measuring-14-15-dhet-in-biological-
samples-an-application-guide-and-detailed-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.researchgate.net/publication/258034986_The_role_of_1415-dihydroxyeicosatrienoic_acid_levels_in_inflammation_and_its_relationship_to_lipoproteins
https://pubmed.ncbi.nlm.nih.gov/24148690/
https://pubmed.ncbi.nlm.nih.gov/24148690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3874761/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3874761/
https://journals.physiology.org/doi/abs/10.1152/ajpheart.00427.2005
https://reactome.org/content/detail/R-HSA-9915994
https://journals.physiology.org/doi/full/10.1152/ajpheart.00427.2005
https://www.creative-diagnostics.com/blog/index.php/competitive-elisa/
https://www.echelon-inc.com/what-is-a-competitive-elisa/
https://eaglebio.com/wp-content/uploads/2014/06/14D39-K01_14_15_DHET_ELISA_Assay_Kit_Package_Insert_V2.2.pdf
https://www.abcam.cn/ps/products/175/ab175812/documents/14-15-EET-DHET-ELISA-Kit-protocol-booklet-v4a-ab175812%20(website).pdf
http://www.elisa-antibody.com/ELISA-Introduction/ELISA-types/competitive-elisa.html
https://www.arborassays.com/wp-content/uploads/2021/03/Eicosanoid-sample-extraction-protocol-190412.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6562698/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6562698/
https://secure01.blue.shared-server.net/www.jaica.com/pdf/1415dhet_eet_kit_instruction.pdf
https://www.jaica.com/pdf/1415dhet_total_kit_instruction.pdf
https://www.nebiolab.com/elisa-assay-validation-guide/
https://www.mybiosource.com/learn/validation-of-elisa-protocol-as-per-fda-regulation-for-drug-developmen/
https://www.abyntek.com/problems-and-solutions-in-elisa-assay-validation/?lang=en
https://www.automata.tech/blog/elisa-validation
https://www.benchchem.com/product/b15550628/docs#measuring-14-15-dhet-in-biological-samples-an-application-guide-and-detailed-protocol
https://www.benchchem.com/product/b15550628/docs#measuring-14-15-dhet-in-biological-samples-an-application-guide-and-detailed-protocol
https://www.benchchem.com/product/b15550628/docs#measuring-14-15-dhet-in-biological-samples-an-application-guide-and-detailed-protocol
https://www.benchchem.com/product/b15550628/docs#measuring-14-15-dhet-in-biological-samples-an-application-guide-and-detailed-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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